4-Methoxybenzaldehyde
4-Methoxybenzaldehyde
P-methoxybenzaldehyde is a member of the class of benzaldehydes consisting of benzaldehyde itself carrying a methoxy substituent at position 4. It has a role as an insect repellent, a human urinary metabolite, a plant metabolite and a bacterial metabolite.
4-Methoxybenzaldehyde is a natural product found in Brunneoporus juniperinus, Decalepis hamiltonii, and other organisms with data available.
See also: Anise Oil (part of).
4-Methoxybenzaldehyde is a natural product found in Brunneoporus juniperinus, Decalepis hamiltonii, and other organisms with data available.
See also: Anise Oil (part of).
Brand Name:
Vulcanchem
CAS No.:
123-11-5
VCID:
VC20843361
InChI:
InChI=1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3
SMILES:
COC1=CC=C(C=C1)C=O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
4-Methoxybenzaldehyde
CAS No.: 123-11-5
Cat. No.: VC20843361
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-methoxybenzaldehyde is a member of the class of benzaldehydes consisting of benzaldehyde itself carrying a methoxy substituent at position 4. It has a role as an insect repellent, a human urinary metabolite, a plant metabolite and a bacterial metabolite. 4-Methoxybenzaldehyde is a natural product found in Brunneoporus juniperinus, Decalepis hamiltonii, and other organisms with data available. See also: Anise Oil (part of). |
|---|---|
| CAS No. | 123-11-5 |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 4-methoxybenzaldehyde |
| Standard InChI | InChI=1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3 |
| Standard InChI Key | ZRSNZINYAWTAHE-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C=O |
| Canonical SMILES | COC1=CC=C(C=C1)C=O |
| Boiling Point | 255 °C 248.00 to 249.00 °C. @ 760.00 mm Hg |
| Colorform | Oily liquid Colorless to pale yellow liquid |
| Flash Point | 116 °C (241 °F) - closed cup |
| Melting Point | 0 °C |
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